Cas no 1601205-44-0 (5-Bromo-6-(ethylamino)pyrimidin-4(3H)-one)

• Product Name: 5-Bromo-6-(ethylamino)pyrimidin-4(3H)-one
• CAS No: 1601205-44-0
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• CID: 6628779
• PubChem ID: 136854287
• Update Time: 2024-01-13

5-Bromo-6-(ethylamino)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-ethylamino-3H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 5-bromo-6-(ethylamino)-
• 1601205-44-0
• 5-Bromo-6-(ethylamino)pyrimidin-4(3H)-one

• Inchi： 1S/C6H8BrN3O/c1-2-8-5-4(7)6(11)10-3-9-5/h3H,2H2,1H3,(H2,8,9,10,11)
• InChI Key： YZOYRZKEKGIBNE-UHFFFAOYSA-N
• SMILES： C1=NC(NCC)=C(Br)C(=O)N1

Computed Properties

• Exact Mass: 216.98507g/mol
• Monoisotopic Mass: 216.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 250.5±50.0 °C(Predicted)
• pka: 8.88±0.50(Predicted)